![molecular formula C18H21ClN2O2 B4300135 3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one](/img/structure/B4300135.png)
3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one
Overview
Description
3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of tyrosinase, which is involved in melanin synthesis. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine. Additionally, this compound has been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in various studies. In one study, this compound was shown to induce apoptosis in cancer cells by activating the caspase-3 pathway. In another study, this compound was shown to improve cognitive function in mice with Alzheimer's disease by inhibiting acetylcholinesterase. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial for the prevention and treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments include its high purity and good yield, as well as its diverse biological activities. However, one limitation of using this compound is its potential toxicity, as it has been shown to exhibit cytotoxic effects against certain cell lines. Therefore, caution should be taken when handling this compound in lab experiments.
Future Directions
There are several future directions for the research on 3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one. One direction is to investigate its potential as an anticancer agent in vivo, as most studies have been conducted in vitro. Another direction is to investigate its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease, in clinical trials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
3-butyl-1-(5-chloro-2-methoxyphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one has shown promising results in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has exhibited cytotoxic effects against various cancer cell lines. In pharmacology, this compound has been studied for its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. In biochemistry, this compound has been investigated for its potential as an inhibitor of various enzymes, including tyrosinase and acetylcholinesterase.
properties
IUPAC Name |
3-butyl-1-(5-chloro-2-methoxyphenyl)-6,7-dihydro-5H-indazol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O2/c1-3-4-6-13-18-14(7-5-8-16(18)22)21(20-13)15-11-12(19)9-10-17(15)23-2/h9-11H,3-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIEHQKITGUDJAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NN(C2=C1C(=O)CCC2)C3=C(C=CC(=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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